Cas no 733740-08-4 (cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733740-08-4
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 880237
• PubChem ID: 24722317
• Update Time: 2025-06-10

cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• AKOS016017534
• DTXSID30641309
• CIS-2-(4-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• 733740-08-4
• (1R,2S)-2-(4-methoxybenzoyl)cyclopentane-1-carboxylic acid
• MFCD01311191

• MDL： MFCD01311191
• Inchi： 1S/C14H16O4/c1-18-10-7-5-9(6-8-10)13(15)11-3-2-4-12(11)14(16)17/h5-8,11-12H,2-4H2,1H3,(H,16,17)/t11-,12+/m0/s1
• InChI Key： SRFOISVYVQZJQU-NWDGAFQWSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)[C@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 451.1°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.561
• PSA: 63.60000
• LogP: 2.37880

Additional information on cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid

Introduction to cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-08-4)

Cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-08-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with a 4-methoxybenzoyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the pharmacological activities of cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the context of chronic inflammatory diseases, where conventional treatments often have limited efficacy or significant side effects.

Another important aspect of cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid is its ability to modulate cellular signaling pathways. Research has shown that this compound can interfere with the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-κB activation, cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid may help reduce inflammation and prevent tissue damage associated with chronic inflammatory conditions.

In addition to its anti-inflammatory properties, cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is not yet fully understood, but it is believed to involve the modulation of multiple signaling pathways involved in cell survival and proliferation.

The solubility and stability of cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid are important considerations for its practical application in drug development. This compound exhibits moderate solubility in water and organic solvents, which facilitates its use in both in vitro and in vivo experiments. Furthermore, it demonstrates good stability under standard laboratory conditions, making it suitable for long-term storage and use in various experimental settings.

The synthesis of cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid involves several well-established chemical reactions. One common approach is the reaction of 4-methoxybenzoyl chloride with cyclopentanecarboxylic acid followed by cyclization under appropriate conditions. This synthetic route provides a scalable method for producing the compound in sufficient quantities for further research and development.

In conclusion, cis-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733740-08-4) is a promising compound with diverse biological activities. Its anti-inflammatory and anticancer properties make it a valuable candidate for further investigation in the development of novel therapeutic agents. Ongoing research aims to elucidate the mechanisms underlying its biological effects and optimize its pharmacological profile for clinical applications.